Cas no 7145-99-5 (5-Methyl-1,3-benzodioxole)

• Product Name: 5-Methyl-1,3-benzodioxole
• CAS No: 7145-99-5
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00005833
• CID: 572219
• PubChem ID: 81564
• Update Time: 2025-10-29

5-Methyl-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-methyl-
• 3,4-(Methylenedioxy)Toluene
• 5-methyl-1,3-benzodioxole
• 5-METHYL-1,3-BENZODIOXOLE,CLEAR LIQUID, D20 1.14
• 1,3-Benzodioxole,5-methyl
• 1-methyl-3,4-methylenedioxybenzene
• 4-methyl-methylenedioxybenzene
• EINECS 230-453-1
• Toluene,3,4-methylenedioxy
• 5-Methylbenzo[d][1,3]dioxole
• 5-Methyl-benzo[1,3]dioxole
• 7145-99-5
• 5-Methyl-1,3-benzodioxole #
• AKOS015840967
• FT-0614407
• SCHEMBL30968
• A914612
• NSC-15642
• SCHEMBL6310152
• MFCD00005833
• (3,4-methylenedioxy)toluene
• Toluene, 3,4-methylenedioxy-
• CS-13404
• SY147777
• EN300-129337
• DTXSID90221641
• NS00022720
• 3,4-(Methylenedioxy)toluene, 97%
• NSC 15642
• 27N5CS5GH7
• NSC15642
• CS-M1002
• 5-methyl-1,3-dioxaindane
• InChI=1/C8H8O2/c1-6-2-3-7-8(4-6)10-5-9-7/h2-4H,5H2,1H
• AI3-20481
• 3,4-Methylenedioxytoluene
• Z1255364672
• 1,3-Benzodioxole, 5-methyl-
• 5-Methyl-1,3-benzodioxole

• MDL： MFCD00005833
• Inchi： 1S/C8H8O2/c1-6-2-3-7-8(4-6)10-5-9-7/h2-4H,5H2,1H3
• InChI Key： GHPODDMCSOYWNE-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.135 g/mL at 25 °C(lit.)
• Boiling Point: 199-200 °C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.532(lit.)
• PSA: 18.46000
• LogP: 1.72370
• Solubility: Not available

5-Methyl-1,3-benzodioxole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S23-S24/25
• RTECS：DF4921090
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：(BD104624)
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Methyl-1,3-benzodioxole

Introduction to 5-Methyl-1,3-benzodioxole (CAS No. 7145-99-5)

5-Methyl-1,3-benzodioxole, also known as methyl salicylate oxide, is a heterocyclic organic compound with significant applications in pharmaceutical research, agrochemical synthesis, and material science. Its molecular structure consists of a benzene ring fused with an oxygen-containing heterocycle, making it a versatile intermediate in organic synthesis. The compound is characterized by its unique electronic and steric properties, which contribute to its utility in various chemical transformations.

The chemical formula of 5-Methyl-1,3-benzodioxole is C₈H₈O₂, and it is classified as a derivative of salicylic acid. This structural motif is widely recognized for its role in the biosynthesis of certain plant secondary metabolites and has been extensively studied for its potential biological activities. The presence of the methyl group at the 5-position introduces asymmetry to the molecule, influencing its reactivity and interaction with biological targets.

In recent years, 5-Methyl-1,3-benzodioxole has garnered attention in the field of medicinal chemistry due to its ability to serve as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this molecule have been investigated for their anti-inflammatory, analgesic, and antimicrobial properties. The benzodioxole core is particularly interesting because it mimics natural products found in plants and fungi, which often exhibit significant biological activity.

One of the most compelling aspects of 5-Methyl-1,3-benzodioxole is its role in synthetic chemistry. It serves as a key intermediate in the preparation of more complex molecules, including pharmaceuticals and specialty chemicals. The compound’s reactivity allows for various functional group transformations, such as oxidation, reduction, and coupling reactions, making it a valuable building block in organic synthesis. Its stability under different reaction conditions further enhances its utility in multi-step synthetic pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 5-Methyl-1,3-benzodioxole in different environments. Molecular modeling studies have revealed insights into how this compound interacts with enzymes and receptors, providing a foundation for rational drug design. These computational approaches are complemented by experimental investigations that aim to validate theoretical predictions and optimize synthetic routes.

The agrochemical industry has also benefited from the use of 5-Methyl-1,3-benzodioxole as a precursor in the synthesis of herbicides and pesticides. Its structural framework allows for modifications that enhance bioactivity against target pests while minimizing environmental impact. Researchers are exploring greener synthetic methods to produce this compound sustainably, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

In conclusion,5-Methyl-1,3-benzodioxole (CAS No. 7145-99-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceuticals and agrochemicals alike. As research continues to uncover new uses for this molecule,5-Methyl-1,3-benzodioxole is poised to remain at the forefront of chemical innovation.